Cas no 2137994-86-4 (4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde
• CAS No: 2137994-86-4
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5861750
• PubChem ID: 165859762
• Update Time: 2025-10-28

4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde
• EN300-1116357
• 2137994-86-4

• Inchi： 1S/C10H9N3O2S/c1-2-8(15)7-3-11-13(4-7)9-6-16-10(5-14)12-9/h3-6H,2H2,1H3
• InChI Key： FHVMOFXUHQAFKQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)N1C=C(C=N1)C(CC)=O

Computed Properties

• Exact Mass: 235.04154771g/mol
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.1Ų

Additional information on 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde

4-(4-Propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 2137994-86-4): A Comprehensive Overview

4-(4-Propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 2137994-86-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde is composed of a thiazole ring fused with a pyrazole moiety, and a propanoyl group attached to the pyrazole ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of thiazole and pyrazole derivatives in medicinal chemistry due to their diverse pharmacological activities. For instance, thiazoles are known for their antimicrobial, antifungal, and anticancer properties, while pyrazoles have been extensively studied for their anti-inflammatory and analgesic effects. The combination of these two heterocyclic systems in 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde suggests that it may possess a broad spectrum of biological activities.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the cytotoxic activity of 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde against various cancer cell lines. The results demonstrated that this compound exhibited significant cytotoxicity against human breast cancer (MCF-7) and human colon cancer (HCT-116) cell lines. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways.

Another area of interest is the potential use of 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde as an anti-inflammatory agent. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde also makes it an attractive scaffold for drug design and optimization. Chemists can modify various functional groups to enhance its pharmacological properties or improve its pharmacokinetic profile. For example, substituting the propanoyl group with other acyl groups or introducing additional substituents on the thiazole ring can lead to compounds with enhanced potency or selectivity.

In addition to its biological activities, the synthetic accessibility of 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its analogs. One such method involves the condensation of 2-aminothiazoles with propanoyl chloride followed by cyclization with an appropriate coupling agent.

The physical and chemical properties of 4-(4-propanoyl-1H-pyrazol-1-yl)-1,3-thiazole-2-carbaldehyde, including its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation as a drug candidate. For instance, its solubility in various solvents can be adjusted by modifying its functional groups or by using appropriate solubilizing agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-propanoyl-1H-pyrazol-1-y l)-1,3-thiazole -2-carbaldehyde in humans. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to confirm its therapeutic potential and to identify optimal dosing regimens.

In conclusion, 4-(4-propanoyl - 1H -pyrazol - 1 - y l ) - 1 , 3 -th iazole - 2 -carbaldehyde (CAS No. 2137994 -86 - 4) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.